Cas no 629616-88-2 (Acetamide, N-(6-bromo-2-pyridinyl)-2-chloro-)

• Product Name: Acetamide, N-(6-bromo-2-pyridinyl)-2-chloro-
• CAS No: 629616-88-2
• MF: C₇H₆BrClN₂O
• MW: 249.492339611053
• CID: 1647916
• PubChem ID: 76848912
• Update Time: 2025-04-21

Acetamide, N-(6-bromo-2-pyridinyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(6-bromo-2-pyridinyl)-2-chloro-
• DB-119722
• SCHEMBL17609600
• N-(6-BROMOPYRIDIN-2-YL)-2-CHLOROACETAMIDE
• 629616-88-2

• MDL： MFCD11976382
• Inchi： 1S/C7H6BrClN2O/c8-5-2-1-3-6(10-5)11-7(12)4-9/h1-3H,4H2,(H,10,11,12)
• InChI Key： BGPNDVJFXFEBKG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)NC(CCl)=O

Computed Properties

• Exact Mass: 247.93528
• Monoisotopic Mass: 247.93520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99